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Compound of Interest

Compound Name: 7-Methyloct-7-EN-1-YN-4-OL

Cat. No.: B15425681 Get Quote

For the attention of: Researchers, scientists, and drug development professionals

Subject: Physicochemical Properties and Current Research Status of 7-Methyloct-7-en-1-yn-
4-ol

This document provides a concise technical overview of the chemical compound associated

with CAS number 96488-58-3, identified as 7-Methyloct-7-en-1-yn-4-ol. All available

quantitative data has been compiled and presented in a structured format. It is important to

note that, following a comprehensive search of scientific literature and patent databases, there

is a significant lack of publicly available information regarding the biological activity, mechanism

of action, and specific experimental applications of this compound.

Core Compound Information
The compound registered under CAS number 96488-58-3 is 7-Methyloct-7-en-1-yn-4-ol. Its
fundamental properties, derived from established chemical databases, are summarized below.

Table 1: Chemical Identification
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Identifier Value

CAS Number 96488-58-3

IUPAC Name 7-methyloct-7-en-1-yn-4-ol[1]

Molecular Formula C₉H₁₄O[1]

InChI
InChI=1S/C9H14O/c1-4-5-9(10)7-6-8(2)3/h1,9-

10H,2,5-7H2,3H3[1]

InChIKey UXSZMEZYKBWHIC-UHFFFAOYSA-N[1]

Canonical SMILES CC(=C)CCC(CC#C)O[1]

Table 2: Physicochemical Properties
Property Value Source

Molecular Weight 138.21 g/mol PubChem[1]

Exact Mass 138.104465066 Da PubChem[1]

XLogP3-AA 2.3 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
1 PubChem

Rotatable Bond Count 4 PubChem

Topological Polar Surface Area 20.2 Å² PubChem[1]

Heavy Atom Count 10 PubChem

Experimental Data and Protocols
A thorough review of scientific literature reveals a notable absence of published experimental

studies, including detailed protocols, for 7-Methyloct-7-en-1-yn-4-ol. There are no available

data on its synthesis, biological evaluation, or mechanism of action. Consequently, information

regarding its potential applications in drug development or as a research tool is currently

unavailable.
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Signaling Pathways and Mechanism of Action
There is no information in the public domain describing the interaction of 7-Methyloct-7-en-1-
yn-4-ol with any biological signaling pathways. Without experimental data, it is not possible to

propose a mechanism of action or create any visualizations of its biological interactions.

Logical Workflow for Compound Characterization
In the absence of existing data, a logical workflow for the initial characterization of a novel

compound like 7-Methyloct-7-en-1-yn-4-ol would typically involve the following stages.
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General Workflow for Novel Compound Characterization

Synthesis and Purification

Structural Elucidation (NMR, MS, etc.)

Physicochemical Characterization (Solubility, Stability)

In Vitro Screening (Target Identification, Cytotoxicity)

Mechanism of Action Studies

Lead Optimization

In Vivo Efficacy and Toxicity Studies

Click to download full resolution via product page

Caption: A generalized workflow for the characterization of a novel chemical entity.

Conclusion
While the fundamental chemical properties of CAS number 96488-58-3, 7-Methyloct-7-en-1-
yn-4-ol, are defined, it remains an uncharacterized compound in the context of biological and

pharmacological research. For professionals in drug development and scientific research, this
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compound represents a novel chemical space with unexplored potential. Further investigation,

beginning with synthesis and basic biological screening, would be required to ascertain any

therapeutic or research value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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